Cas no 1270441-66-1 (3-(2-methoxy-5-nitrophenyl)morpholine)

• Product Name: 3-(2-methoxy-5-nitrophenyl)morpholine
• CAS No: 1270441-66-1
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 5886909
• PubChem ID: 165867060
• Update Time: 2025-05-19

3-(2-methoxy-5-nitrophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-5-nitrophenyl)morpholine
• EN300-1858556
• 1270441-66-1

• Inchi： 1S/C11H14N2O4/c1-16-11-3-2-8(13(14)15)6-9(11)10-7-17-5-4-12-10/h2-3,6,10,12H,4-5,7H2,1H3
• InChI Key： IFNWXMQJLDKSFN-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=C(C=CC=2OC)[N+](=O)[O-])C1

Computed Properties

• Exact Mass: 238.09535693g/mol
• Monoisotopic Mass: 238.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76.3Ų

Additional information on 3-(2-methoxy-5-nitrophenyl)morpholine

Introduction to 3-(2-methoxy-5-nitrophenyl)morpholine (CAS No. 1270441-66-1)

3-(2-methoxy-5-nitrophenyl)morpholine, identified by its Chemical Abstracts Service (CAS) number 1270441-66-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of morpholine derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The structural features of 3-(2-methoxy-5-nitrophenyl)morpholine, particularly the presence of a nitro group and a methoxy substituent on the phenyl ring, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The significance of 3-(2-methoxy-5-nitrophenyl)morpholine lies in its utility as a building block in the development of novel therapeutic agents. Morpholine derivatives have been extensively studied for their pharmacological effects, including anti-inflammatory, analgesic, and antimicrobial properties. The nitro group in the structure of 3-(2-methoxy-5-nitrophenyl)morpholine introduces electrophilic characteristics, which can be exploited in various chemical reactions, such as nucleophilic aromatic substitution and condensation reactions. These reactions are crucial for the construction of more intricate molecular frameworks, enabling the design of drugs with enhanced efficacy and selectivity.

In recent years, there has been a surge in research focused on developing new strategies for modulating biological pathways using morpholine derivatives. One notable area of investigation is the use of these compounds in the treatment of neurological disorders. Studies have demonstrated that certain morpholine-based molecules can interact with specific neurotransmitter receptors, potentially leading to the development of treatments for conditions such as depression, anxiety, and Parkinson's disease. The nitro group in 3-(2-methoxy-5-nitrophenyl)morpholine may play a pivotal role in modulating these interactions, either by influencing electronic properties or by participating in hydrogen bonding networks within biological targets.

The methoxy substituent on the phenyl ring of 3-(2-methoxy-5-nitrophenyl)morpholine also contributes to its chemical versatility. Methoxy groups are known to enhance lipophilicity and metabolic stability, which are critical factors in drug design. By incorporating this moiety, chemists can fine-tune the pharmacokinetic properties of derived compounds, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles. This balance is essential for translating promising laboratory findings into safe and effective therapeutic interventions.

Advances in computational chemistry have further accelerated the discovery process involving 3-(2-methoxy-5-nitrophenyl)morpholine. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at an atomic level. By simulating these interactions, scientists can identify potential lead compounds and optimize their structures before conducting costly experimental trials. The nitro group's electronic influence is particularly well-studied in computational models, providing insights into how it might modulate binding affinity and selectivity.

Another exciting application of 3-(2-methoxy-5-nitrophenyl)morpholine is in the field of materials science. Morpholine derivatives have been explored as ligands in coordination chemistry, where they can stabilize metal centers and influence catalytic activity. The presence of both nitrogen and oxygen atoms in its structure makes it an excellent candidate for chelating metal ions, which is relevant for developing new catalysts or sensors. Recent studies have shown that complexes formed with transition metals such as copper and ruthenium exhibit unique catalytic properties useful in organic synthesis.

The synthesis of 3-(2-methoxy-5-nitrophenyl)morpholine itself is a testament to the ingenuity of modern organic chemistry. Traditional methods often involve multi-step sequences that require careful control over reaction conditions to achieve high yields and purity. However, recent innovations have introduced more efficient synthetic routes, leveraging techniques such as flow chemistry and microwave-assisted synthesis to streamline production. These advancements not only reduce costs but also minimize waste, aligning with the growing emphasis on sustainable chemical practices.

One particularly noteworthy study published last year highlighted the potential of 3-(2-methoxy-5-nitrophenyl)morpholine as a scaffold for antiviral agents. Researchers discovered that derivatives of this compound could inhibit viral protease enzymes by forming stable hydrogen bonds with key residues in the enzyme's active site. The nitro group was found to be critical for this interaction, suggesting that further modifications could enhance antiviral activity against a broad spectrum of pathogens. This finding underscores the importance of morpholine derivatives in addressing emerging infectious diseases.

The role of 3-(2-methoxy-5-nitrophenyl)morpholine in drug discovery extends beyond its direct use as a therapeutic agent. It serves as a valuable tool for developing probes that help scientists understand disease mechanisms at a molecular level. By designing analogs with varying substituents on the phenyl ring or morpholine core, researchers can dissect how different structural features influence biological activity. Such studies provide critical insights into drug-target interactions and can guide future medicinal chemistry efforts.

In conclusion,3-(2-methoxy-5-nitrophenyl)morpholine (CAS No. 1270441-66-1) represents a fascinating compound with broad applications across pharmaceuticals and materials science. Its unique structural features—combining a nitro group with a methoxy substituent—endow it with remarkable chemical versatility and biological potential. As research continues to uncover new uses for this molecule,3-(2-methoxy-5-nitrophenyl)morpholine is poised to remain at the forefront of innovation in chemical biology and drug development.